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Introduction

ZMYND19 (Zinc Finger MYND-Type Containing 19), also known as MIZIP, is a protein that has

garnered interest for its role in crucial cellular signaling pathways. It was initially identified

through its interaction with the melanin-concentrating hormone receptor 1 (MCHR1) and has

since been implicated in the regulation of microtubule dynamics through its association with

tubulin.[1] More recently, ZMYND19 has been identified as a key negative regulator of the

mTORC1 signaling pathway, a central controller of cell growth and metabolism.[2][3] In this

capacity, ZMYND19, in concert with MKLN1, localizes to the lysosomal membrane to inhibit

mTORC1 activation.[2][4] Dysregulation of ZMYND19 has been associated with certain

cancers, highlighting its potential as a therapeutic target. These application notes provide a

comprehensive guide to the cloning and expression of ZMYND19 in mammalian cells for

further functional studies and drug discovery efforts.
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Property Description

Full Name Zinc Finger MYND-Type Containing 19

Aliases MIZIP, MCH-R1-Interacting Zinc Finger Protein

Molecular Mass Approximately 26.4 kDa (human)[5]

Protein Domains

Contains a MYND (Myeloid, Nervy, DEAF-1)

type zinc finger domain, which is crucial for

protein-protein interactions.[6]

Subcellular Localization

Primarily localized to the cytoplasm, with

translocation to the plasma membrane upon

MCHR1 interaction. Also found in the Golgi

apparatus and vesicles.[1][7]

Known Interaction Partners
MCHR1, alpha-tubulin, beta-tubulin, MKLN1,

Raptor, RagA/C.[8]

Function

Negative regulator of the mTORC1 signaling

pathway.[2][3] May link MCHR1 signaling to

microtubule dynamics.[1]

Experimental Workflow Overview
The following diagram outlines the general workflow for cloning and expressing ZMYND19 in

mammalian cells.
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Caption: General workflow for ZMYND19 cloning and expression.

Signaling Pathway of ZMYND19 in mTORC1
Regulation
ZMYND19 plays a crucial role in the negative regulation of the mTORC1 pathway at the

lysosomal surface.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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